Cas no 1261831-77-9 (2-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261831-77-9
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• CID: 4764189
• Update Time: 2025-06-08

2-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-[4-(trifluoromethoxy)phenyl]pyridiine
• 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine
• 2-methoxy-5-[4-(trifluoromethoxy)phenyl]pyridine
• Y3995

• Inchi： 1S/C13H10F3NO2/c1-18-12-7-4-10(8-17-12)9-2-5-11(6-3-9)19-13(14,15)16/h2-8H,1H3
• InChI Key： HMIYRXLVNWCPIN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=NC(=CC=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 278
• XLogP3: 4
• Topological Polar Surface Area: 31.4

Additional information on 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine

Professional Introduction to 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261831-77-9)

2-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1261831-77-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including methoxy and trifluoromethoxy substituents, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The structural motif of 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine combines the versatility of the pyridine core with the electron-withdrawing and lipophilic effects of the trifluoromethoxy group, as well as the electron-donating influence of the methoxy group. This combination of features has positioned it as a promising candidate for various therapeutic applications, particularly in oncology, immunology, and neurology. Recent advancements in computational chemistry and high-throughput screening have further highlighted its potential as a lead compound for novel therapeutic agents.

In the realm of oncology research, 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine has been investigated for its interactions with key biological targets involved in cancer progression. Studies have demonstrated that this compound exhibits inhibitory activity against certain kinases and transcription factors that are aberrantly activated in tumor cells. The trifluoromethoxy substituent, in particular, has been shown to enhance binding affinity and selectivity by modulating the electronic properties of the molecule. Such findings align with the broader trend in oncology drug design, where structurally optimized pyridine derivatives are being explored to overcome resistance mechanisms and improve treatment outcomes.

Furthermore, the methoxy group at the 2-position of the pyridine ring contributes to the compound's solubility and metabolic stability, which are critical factors in drug development. The presence of this group also facilitates further derivatization, allowing chemists to fine-tune pharmacokinetic properties and target specificity. This flexibility has enabled researchers to generate a library of analogs with varying biological activities, providing insights into structure-activity relationships (SARs) that can guide future optimization efforts.

Recent publications have also explored the potential of 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine in immunomodulatory therapies. The compound has been shown to interact with immune cell receptors and signaling pathways, suggesting its utility in modulating immune responses. For instance, preclinical studies have indicated that it may enhance T-cell activation while suppressing inflammatory cytokine production, making it a candidate for treating autoimmune diseases or chronic inflammation disorders. These findings underscore the growing interest in immunotherapy as an adjunctive treatment strategy for various diseases.

The synthesis of 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex aromatic framework efficiently. The integration of computational tools like molecular modeling and density functional theory (DFT) has further streamlined the synthetic route optimization process by predicting regioselectivity and minimizing unwanted side reactions.

In addition to its pharmaceutical applications, 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine has shown promise in agrochemical research. Its structural features make it a viable candidate for developing novel pesticides or herbicides that target specific enzymatic pathways in pests while maintaining environmental safety. The trifluoromethoxy group's ability to enhance bioavailability and persistence makes it particularly attractive for such applications. However, thorough environmental impact assessments are essential to ensure that these compounds do not pose risks to non-target organisms or ecosystems.

The future direction of research on 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine is likely to focus on expanding its therapeutic applications through structure-based drug design and innovative delivery systems. Nanotechnology-based approaches, such as polymeric nanoparticles or liposomes encapsulating this compound, may enhance its bioavailability and target specificity. Additionally, exploring its potential as an adjuvant therapy in combination with existing treatments could yield synergistic effects that improve patient outcomes.

As our understanding of disease mechanisms at the molecular level continues to evolve, compounds like 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine will play an increasingly critical role in developing next-generation therapeutics. Their unique structural features offer a rich foundation for medicinal chemists to innovate and address unmet medical needs across multiple therapeutic areas. With ongoing research efforts aimed at optimizing their efficacy and safety profiles, these pyridine derivatives are poised to make significant contributions to human health in the coming decades.